N-(3-{[(4-ethylphenyl)carbonyl]amino}propyl)-1H-indole-2-carboxamide

• Molecular Formula: C21H23N3O2
• Molecular Weight: 349.4 g/mol
• IUPAC Name: N-[3-[(4-ethylbenzoyl)amino]propyl]-1H-indole-2-carboxamide
• InChI: InChI=1S/C21H23N3O2/c1-2-15-8-10-16(11-9-15)20(25)22-12-5-13-23-21(26)19-14-17-6-3-4-7-18(17)24-19/h3-4,6-11,14,24H,2,5,12-13H2,1H3,(H,22,25)(H,23,26)
• InChI Key: PRPYJNDGUKOFEN-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C(=O)NCCCNC(=O)C2=CC3=CC=CC=C3N2

Description

N-(3-{[(4-ethylphenyl)carbonyl]amino}propyl)-1H-indole-2-carboxamide, also known as NEPCA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. NEPCA is a derivative of the natural compound indole, which is known to have a wide range of biological activities. The synthesis of NEPCA has been achieved through a series of chemical reactions, and its structure has been characterized using various analytical techniques.

Mechanism of Action

The mechanism of action of N-(3-{[(4-ethylphenyl)carbonyl]amino}propyl)-1H-indole-2-carboxamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. N-(3-{[(4-ethylphenyl)carbonyl]amino}propyl)-1H-indole-2-carboxamide has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress and inflammation. N-(3-{[(4-ethylphenyl)carbonyl]amino}propyl)-1H-indole-2-carboxamide has also been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory prostaglandins.
Biochemical and Physiological Effects:
N-(3-{[(4-ethylphenyl)carbonyl]amino}propyl)-1H-indole-2-carboxamide has been shown to have a wide range of biochemical and physiological effects, including neuroprotection, anti-inflammatory activity, and anti-cancer activity. N-(3-{[(4-ethylphenyl)carbonyl]amino}propyl)-1H-indole-2-carboxamide has been shown to protect neurons from oxidative stress and inflammation, and it has been studied for its potential use in the treatment of neurodegenerative diseases. N-(3-{[(4-ethylphenyl)carbonyl]amino}propyl)-1H-indole-2-carboxamide has also been shown to inhibit the growth and proliferation of cancer cells, and it has been studied for its potential use in the treatment of various types of cancer.

Advantages and Limitations for Lab Experiments

N-(3-{[(4-ethylphenyl)carbonyl]amino}propyl)-1H-indole-2-carboxamide has several advantages for use in lab experiments, including its high purity and stability. N-(3-{[(4-ethylphenyl)carbonyl]amino}propyl)-1H-indole-2-carboxamide is also relatively easy to synthesize, and it can be obtained in large quantities. However, N-(3-{[(4-ethylphenyl)carbonyl]amino}propyl)-1H-indole-2-carboxamide also has some limitations for use in lab experiments, including its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of N-(3-{[(4-ethylphenyl)carbonyl]amino}propyl)-1H-indole-2-carboxamide, including further investigation of its mechanism of action and its potential use in the treatment of various diseases. N-(3-{[(4-ethylphenyl)carbonyl]amino}propyl)-1H-indole-2-carboxamide has been shown to have neuroprotective, anti-inflammatory, and anti-cancer properties, and it may have potential applications in the treatment of other conditions such as cardiovascular disease and diabetes. Further studies are needed to fully understand the potential of N-(3-{[(4-ethylphenyl)carbonyl]amino}propyl)-1H-indole-2-carboxamide and to develop new therapeutic strategies based on its properties.

Synthesis Methods

The synthesis of N-(3-{[(4-ethylphenyl)carbonyl]amino}propyl)-1H-indole-2-carboxamide involves several steps, starting with the reaction of 4-ethylbenzoyl chloride with propylamine to form 4-ethyl-N-propylbenzamide. This intermediate is then reacted with indole-2-carboxylic acid to form N-(3-{[(4-ethylphenyl)carbonyl]amino}propyl)-1H-indole-2-carboxamide. The overall yield of the synthesis process is approximately 20%, and the purity of the final product can be improved through various purification techniques such as column chromatography and recrystallization.

Scientific Research Applications

N-(3-{[(4-ethylphenyl)carbonyl]amino}propyl)-1H-indole-2-carboxamide has been studied extensively for its potential applications in scientific research, particularly in the field of neuroscience. N-(3-{[(4-ethylphenyl)carbonyl]amino}propyl)-1H-indole-2-carboxamide has been shown to have neuroprotective effects in vitro and in vivo, and it has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. N-(3-{[(4-ethylphenyl)carbonyl]amino}propyl)-1H-indole-2-carboxamide has also been shown to have anti-inflammatory and anti-cancer properties, and it has been studied for its potential use in the treatment of various inflammatory and cancerous conditions.